6-[(4-Fluorophenyl)methyl]-3-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13FN4S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 6-[(4-fluorophenyl)methyl]-3-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13FN4S/c1-11-2-6-13(7-3-11)16-19-20-17-22(16)21-15(23-17)10-12-4-8-14(18)9-5-12/h2-9H,10H2,1H3
• InChI Key: DJEVOCJREJTSLC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)CC4=CC=C(C=C4)F

Description

6-[(4-Fluorophenyl)methyl]-3-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of triazolothiadiazole derivatives and has shown promising results in various studies related to its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

The mechanism of action of 6-[(4-Fluorophenyl)methyl]-3-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to act by inhibiting specific enzymes or receptors involved in various biological pathways. This compound has shown potential in inhibiting cell proliferation, inducing apoptosis, and suppressing inflammation in various studies.
Biochemical and Physiological Effects:
This compound has shown various biochemical and physiological effects in scientific research. This compound has demonstrated potential in reducing blood glucose levels, inhibiting tumor growth, and improving cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[(4-Fluorophenyl)methyl]-3-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its easy synthesis, high purity, and low toxicity. However, the limitations of using this compound include its limited solubility, poor stability, and lack of in-depth understanding of its mechanism of action.

Future Directions

The potential future directions for research involving 6-[(4-Fluorophenyl)methyl]-3-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole include its optimization as a drug candidate for various diseases, elucidation of its mechanism of action, and development of novel derivatives with improved pharmacological properties. Additionally, further studies are needed to assess the safety and efficacy of this compound in clinical trials.
In conclusion, this compound is a promising chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound has shown promising results in various studies related to its synthesis, mechanism of action, and physiological effects. Further research is needed to fully understand the potential of this compound as a drug candidate for various diseases.

Synthesis Methods

The synthesis of 6-[(4-Fluorophenyl)methyl]-3-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-methylbenzaldehyde, 4-fluorobenzylamine, and 2-amino-1,3,4-thiadiazole in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a suitable solvent, and the product is obtained after purification using column chromatography.

Scientific Research Applications

The potential applications of 6-[(4-Fluorophenyl)methyl]-3-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research include its use as a drug candidate for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. This compound has shown promising results in various in vitro and in vivo studies related to its pharmacological activities.